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Compound of Interest

Compound Name: 9-Anthraldehyde

Cat. No.: B167246 Get Quote

CAS Number: 642-31-9

This technical guide provides an in-depth overview of 9-Anthraldehyde, a versatile aromatic

aldehyde. It is intended for researchers, scientists, and drug development professionals,

offering detailed information on its physicochemical properties, spectroscopic data, synthesis,

key reactions, and diverse applications.

Physicochemical Properties
9-Anthraldehyde is a yellow crystalline solid at room temperature.[1] It is soluble in organic

solvents such as toluene, ethanol, acetone, and benzene, but only slightly soluble in water. The

compound is noted to be air-sensitive and incompatible with strong bases and oxidizing agents.

[2]

Table 1: Physicochemical Properties of 9-Anthraldehyde
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Property Value Reference(s)

Molecular Formula C₁₅H₁₀O [2]

Molecular Weight 206.24 g/mol [2]

Appearance
Yellow crystalline powder or

needles
[3]

Melting Point 103-105 °C [2]

Boiling Point 405.7 ± 14.0 °C at 760 mmHg [4]

Density 1.2 ± 0.1 g/cm³ [4]

Solubility

Soluble in toluene.[2] Slightly

soluble in water, highly soluble

in ethanol, acetone, and

benzene.

[2]

Flash Point 269.2 ± 6.3 °C [4]

Stability

Stable; incompatible with

strong bases and strong

oxidizing agents. Air sensitive.

[2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 9-Anthraldehyde.

Key spectral features are summarized below.

Table 2: Spectroscopic Data for 9-Anthraldehyde
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Technique Key Features Reference(s)

¹H NMR Spectra available for review. [2][5]

¹³C NMR Spectra available for review. [5][6]

Infrared (IR)

Prominent carbonyl (C=O)

stretching peak around 1700

cm⁻¹.

[7]

Mass Spectrometry (MS)
Mass spectrum available for

review.
[8]

Synthesis and Reactions
Synthesis
The most common method for synthesizing 9-Anthraldehyde is the Vilsmeier-Haack reaction,

which involves the formylation of anthracene.[1][9]

Experimental Protocol: Vilsmeier-Haack Synthesis of 9-Anthraldehyde

This protocol is adapted from a literature procedure.[10]

Materials:

Anthracene

N-methylformanilide

Phosphorus oxychloride (POCl₃)

o-Dichlorobenzene

Sodium acetate

Glacial acetic acid

Methanol
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6 N Hydrochloric acid

Procedure:

In a round-bottomed flask equipped with a mechanical stirrer and reflux condenser, combine

35 g of N-methylformanilide, 35 g of phosphorus oxychloride, 20 ml of o-dichlorobenzene,

and 22.5 g of anthracene.

Heat the mixture with stirring on a steam bath to 90-95 °C over 20 minutes. The anthracene

will dissolve, forming a deep red solution, and hydrogen chloride gas will evolve.

Continue heating for 1 hour.

After cooling, add a solution of 140 g of crystalline sodium acetate in 250 ml of water.

Steam distill the mixture to remove o-dichlorobenzene and most of the methylaniline (15-20

minutes).

Cool the residue, which will solidify. Break up the solid and decant the aqueous liquor.

Wash the solid by decantation with two 100-ml portions of 6 N hydrochloric acid to remove

any remaining amine, followed by a thorough wash with water.

Recrystallize the crude solid (22-24 g, m.p. 97-101 °C) from 50 ml of hot glacial acetic acid.

Filter the bright yellow aldehyde by suction and wash the filter cake with 30 ml of methanol.

The expected yield is 20-22 g (77-84%) with a melting point of 104.5-105 °C.

Key Reactions
9-Anthraldehyde participates in a variety of important organic reactions, making it a valuable

synthetic intermediate.

Wittig Reaction: Reacts with phosphorus ylides to form alkenes. This reaction is a reliable

method for creating carbon-carbon double bonds with high regioselectivity.
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Knoevenagel Condensation: Undergoes condensation with active methylene compounds,

catalyzed by a base, to yield α,β-unsaturated products.[4] This reaction is fundamental in the

synthesis of various functionalized molecules.

Diels-Alder Reaction: The anthracene core can act as a diene in Diels-Alder cycloadditions,

although the reactivity is influenced by the aldehyde group.[11]

Experimental Protocol: Wittig Reaction of 9-Anthraldehyde

This protocol provides a general procedure for the Wittig reaction.[4][12]

Materials:

9-Anthraldehyde

Benzyltriphenylphosphonium chloride

Dichloromethane (CH₂Cl₂)

50% aqueous Sodium Hydroxide (NaOH)

2-Propanol

Procedure:

Weigh 0.110 g of 9-anthraldehyde and 0.210 g of benzyltriphenylphosphonium chloride and

place them in a 5-mL conical vial.

Add 0.6 mL of dichloromethane and a stir bar.

While vigorously stirring the mixture, add 0.26 mL of 50% aqueous sodium hydroxide

dropwise over approximately 3 minutes (1 drop every 7 seconds).

Continue to stir the reaction mixture vigorously for an additional 30 minutes.

Transfer the reaction mixture to a separatory funnel. Rinse the reaction vial with 10 mL of

dichloromethane and 10 mL of deionized water and add the rinses to the separatory funnel.
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Shake and vent the funnel. Allow the layers to separate and drain the organic layer into a

beaker.

Extract the aqueous layer with an additional 5 mL of dichloromethane. Combine the organic

layers.

Dry the combined organic layers with anhydrous calcium chloride.

Decant the dried organic solution and evaporate the solvent to obtain the crude product.

Recrystallize the product from 2-propanol.

Applications
9-Anthraldehyde's unique chemical structure and reactivity make it a valuable compound in

several scientific and industrial fields.

Organic Synthesis and Materials Science
It serves as a crucial precursor in the synthesis of more complex molecules, including dyes,

pigments, and advanced functional materials.[3][6] Its fluorescent properties are of particular

interest in the development of luminescent compounds and photoactive materials for use in

electronics and sensors.[6] By forming cocrystals with other molecules, the solid-state emission

of 9-anthraldehyde can be tuned across a broad spectrum, from green to red, which has

potential applications in optoelectronics.[13]

Drug Development and Medicinal Chemistry
9-Anthraldehyde is an important intermediate in the synthesis of various active

pharmaceutical ingredients (APIs).[3][6] While 9-anthraldehyde itself is not a therapeutic

agent, its derivatives have shown significant biological activity. A notable example is the

anticancer drug bisantrene, a derivative of 9,10-anthracenedicarboxaldehyde.[12][14] This

highlights the importance of the anthracene scaffold in the design of new therapeutic agents.

Fluorescent Probes
The inherent fluorescence of the anthracene moiety makes 9-anthraldehyde a valuable

building block for the creation of fluorescent probes.[3] These probes are used for the detection
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of various analytes, including metal ions like Fe(III), and have applications in medical imaging

and diagnostics.[5][15] For example, a Schiff base synthesized from 9-anthraldehyde and 4-

aminoantipyrine has been characterized as a fluorescent probe for Fe(III) ions.[16]

Biological Activity and Mechanism of Action of
Derivatives
While there is limited information on the direct biological activity of 9-anthraldehyde, its

derivatives, particularly those based on the 9,10-anthracenedione and 9,10-

anthracenedicarboxaldehyde core, have been extensively studied for their anticancer

properties.[8][12][14]

Bisantrene, a derivative of 9,10-anthracenedicarboxaldehyde, is an antineoplastic agent with a

multi-faceted mechanism of action.[2] It acts as a DNA intercalator, inserting its planar

anthracene ring between the base pairs of DNA.[2][17] This intercalation disrupts the normal

function of DNA, leading to single-strand breaks and inhibition of both DNA and RNA synthesis.

[2] Furthermore, bisantrene is a potent inhibitor of topoisomerase II, an enzyme crucial for DNA

replication and repair.[7] More recent studies have revealed that bisantrene also binds to and

stabilizes G-quadruplex structures in DNA and RNA, which can downregulate the expression of

oncogenes like MYC.[6][8]

Diagram: Mechanism of Action of Bisantrene
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Caption: Mechanism of action for the 9-anthraldehyde derivative, bisantrene.

Conclusion
9-Anthraldehyde is a highly versatile and valuable chemical compound with a broad spectrum

of applications in organic synthesis, materials science, and as a precursor for pharmaceuticals

and fluorescent probes. Its rich chemistry, stemming from the reactive aldehyde group and the

unique properties of the anthracene core, continues to make it a subject of interest for

researchers and developers in various scientific disciplines. A thorough understanding of its
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properties, synthesis, and reactivity is essential for harnessing its full potential in the creation of

novel and functional molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167246#9-anthraldehyde-cas-number-642-31-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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